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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline

CAS No.: 7505-75-1

Cat. No.: B12043495

Get Quote

Technical Whitepaper: 6-Chloro-4-
ethoxyquinazoline
Chemical Structure, Synthesis, and Pharmacological Applications

Executive Summary
6-Chloro-4-ethoxyquinazoline (CAS: 7505-75-1) represents a specialized heterocyclic

scaffold within the quinazoline class, a chemical family fundamental to modern kinase inhibitor

design. While 4-anilinoquinazolines (e.g., Gefitinib, Erlotinib) dominate the landscape of EGFR

inhibitors, the 4-alkoxy variants serve two critical roles: as lipophilic probes for ATP-binding

pockets and as electrophilic intermediates for further diversification.

This guide provides a definitive technical analysis of 6-Chloro-4-ethoxyquinazoline, detailing

its synthesis via regioselective nucleophilic aromatic substitution (

), physicochemical profiling, and its utility in Structure-Activity Relationship (SAR) campaigns
targeting tyrosine kinases.
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Chemical Architecture & Properties[1][2][3][4]
The compound consists of a fused benzene-pyrimidine ring system (quinazoline) substituted

with a chlorine atom at the C6 position and an ethoxy group at the C4 position. The electron-

deficient pyrimidine ring activates the C4 position, making it a focal point for reactivity, while the

C6-chloro substituent provides a stable handle for palladium-catalyzed cross-coupling

reactions (e.g., Suzuki-Miyaura).

Physicochemical Profile[1][3][4][5][6][7][8]
Property Value

IUPAC Name 6-Chloro-4-ethoxyquinazoline

CAS Number 7505-75-1

Molecular Formula

Molecular Weight 208.64 g/mol

SMILES CCOc1ncnc2cc(Cl)ccc12

Density (Predicted) 1.284 g/cm³

LogP (Predicted) ~2.8 - 3.1 (Lipophilic)

pKa (Conjugate Acid) ~2.5 (Pyrimidine N1)

Appearance Off-white to pale yellow solid

Synthetic Methodology
The synthesis of 6-Chloro-4-ethoxyquinazoline relies on the exploitation of the differential

electrophilicity between the C4 and C6 positions. The C4 position, adjacent to two nitrogen

atoms (in the amidine-like system), is significantly more susceptible to nucleophilic attack than

the C6 position.

Retrosynthetic Analysis & Pathway
The most robust route proceeds from 6-chloroquinazolin-4(3H)-one, converted to the highly

reactive 4,6-dichloroquinazoline intermediate, followed by controlled alkoxylation.
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Figure 1: Step-wise synthesis pathway from anthranilic acid precursor to final ether product.

Detailed Experimental Protocol
Step 1: Chlorination (Activation)

Reagents: 6-Chloroquinazolin-4(3H)-one (1.0 eq), Phosphorus Oxychloride (

, 5.0 eq),

-Diisopropylethylamine (DIPEA, 1.0 eq).

Procedure: Suspend the quinazolinone in neat

. Add DIPEA dropwise (catalytic base accelerates the reaction). Heat to reflux (105°C) for 3
hours until the solution becomes clear.

Workup: Evaporate excess

under reduced pressure. Pour the residue onto crushed ice/water with vigorous stirring to
precipitate 4,6-dichloroquinazoline. Filter and dry immediately (unstable to hydrolysis).

Step 2: Regioselective Alkoxylation (

)

Reagents: 4,6-Dichloroquinazoline (1.0 eq), Sodium Ethoxide (1.1 eq), Anhydrous Ethanol.

Procedure:

Dissolve 4,6-dichloroquinazoline in anhydrous ethanol under

atmosphere. Cool to 0°C.
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Add Sodium Ethoxide (21% wt in EtOH) dropwise over 20 minutes.

Allow the mixture to warm to room temperature and stir for 2 hours.

Critical Control Point: Monitor by TLC (Hexane:EtOAc 3:1). The C4-Cl is displaced rapidly;

prolonged heating or excess base may lead to side reactions at C2 or C6 (though C6 is

very unreactive).

Purification: Remove solvent. Resuspend residue in DCM, wash with water and brine. Dry

over

. Recrystallize from Ethanol/Hexane if necessary.

Biological & Pharmacological Relevance[2][3][6][9]
[10]
Kinase Inhibition Context
Quinazolines are "privileged structures" in kinase inhibition.[1] While the 4-anilino moiety (found

in Lapatinib and Gefitinib) is crucial for hydrogen bonding with the hinge region of the ATP

binding site (specifically Met793 in EGFR), the 4-ethoxy analog serves as a vital probe in SAR

studies:

Hydrogen Bond Acceptor vs. Donor: The ethoxy oxygen acts only as an H-bond acceptor,

unlike the NH of aniline which acts as a donor. A loss of potency in the 4-ethoxy analog

compared to the 4-anilino analog confirms the necessity of the H-bond donor interaction in

the binding pocket.

Steric Fit: The ethoxy group probes the size of the hydrophobic pocket usually occupied by

the aniline phenyl ring.

Mechanistic Pathway
The biological activity of quinazoline derivatives typically involves competitive inhibition of ATP

binding.
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Figure 2: Mechanism of action for quinazoline-based inhibitors in the EGFR signaling cascade.

Analytical Characterization
To validate the identity of 6-Chloro-4-ethoxyquinazoline, the following spectral signatures are

diagnostic:

NMR (400 MHz,

):

8.90 (s, 1H, H-2): Characteristic singlet of the pyrimidine ring.

8.05 (d, 1H, H-8): Doublet, coupling with H-7.

7.90 (d, 1H, H-5): Doublet, ortho to Chlorine.

7.70 (dd, 1H, H-7): Doublet of doublets.
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4.65 (q, 2H,

): Quartet, diagnostic of the ethoxy group.

1.55 (t, 3H,

): Triplet.

Mass Spectrometry (ESI+):

peak at 209.05 m/z.

Characteristic Chlorine isotope pattern (

ratio of ~3:1) seen at 209/211.

Safety & Handling (MSDS Highlights)
Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ethoxy group is

relatively stable, but the compound can hydrolyze back to the quinazolinone under strongly

acidic aqueous conditions.

Handling: Use in a fume hood. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as
potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [6-Chloro-4-ethoxyquinazoline chemical structure and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12043495/docs#6-chloro-4-ethoxyquinazoline-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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